Cas no 1223930-78-6 (2-(3-chlorophenyl)-4-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)pyrazolo[1,5-a]pyrazine)

• Product Name: 2-(3-chlorophenyl)-4-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)pyrazolo[1,5-a]pyrazine
• CAS No: 1223930-78-6
• MF: C₂₀H₁₃ClF₃N₃S
• MW: 419.85053229332
• CID: 5393456
• Update Time: 2025-10-28

2-(3-chlorophenyl)-4-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)pyrazolo[1,5-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-(3-chlorophenyl)-4-[[3-(trifluoromethyl)phenyl]methylsulfanyl]pyrazolo[1,5-a]pyrazine
• 2-(3-chlorophenyl)-4-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)pyrazolo[1,5-a]pyrazine

• Inchi： 1S/C20H13ClF3N3S/c21-16-6-2-4-14(10-16)17-11-18-19(25-7-8-27(18)26-17)28-12-13-3-1-5-15(9-13)20(22,23)24/h1-11H,12H2
• InChI Key： IGWWXIIVYANRPU-UHFFFAOYSA-N
• SMILES： C12=CC(C3=CC=CC(Cl)=C3)=NN1C=CN=C2SCC1=CC=CC(C(F)(F)F)=C1

Additional information on 2-(3-chlorophenyl)-4-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)pyrazolo[1,5-a]pyrazine

Comprehensive Overview of 2-(3-chlorophenyl)-4-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)pyrazolo[1,5-a]pyrazine (CAS 1223930-78-6)

The compound 2-(3-chlorophenyl)-4-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)pyrazolo[1,5-a]pyrazine (CAS 1223930-78-6) is a highly specialized pyrazolo[1,5-a]pyrazine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 3-chlorophenyl and trifluoromethylphenyl moieties, contribute to its potential applications in drug discovery and material science. Researchers are particularly interested in its sulfanyl linkage, which may enhance binding affinity in biological systems.

In recent years, the demand for heterocyclic compounds like 2-(3-chlorophenyl)-4-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)pyrazolo[1,5-a]pyrazine has surged due to their versatility in modulating biochemical pathways. This compound is often explored for its potential role in kinase inhibition, a hot topic in oncology and inflammation research. Its CAS 1223930-78-6 identifier ensures precise tracking in global chemical databases, making it a reliable reference for academic and industrial studies.

The pyrazolo[1,5-a]pyrazine core of this molecule is a key focus for medicinal chemists, as it mimics privileged scaffolds found in FDA-approved drugs. The incorporation of a trifluoromethyl group enhances metabolic stability, a property highly sought after in modern drug design. Meanwhile, the chlorophenyl substituent may influence lipophilicity, a critical factor in optimizing pharmacokinetic profiles. These attributes align with current trends in fragment-based drug discovery and computational chemistry.

From a synthetic perspective, CAS 1223930-78-6 exemplifies advancements in C–S bond formation strategies, a trending subject in organic chemistry forums. Its synthesis often involves palladium-catalyzed cross-coupling or nucleophilic aromatic substitution, techniques frequently searched by chemistry enthusiasts. The compound’s molecular weight and logP values are also analyzed in QSAR studies, reflecting the growing integration of AI-driven property prediction tools in research.

Environmental and regulatory considerations for 2-(3-chlorophenyl)-4-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)pyrazolo[1,5-a]pyrazine are under scrutiny, as sustainability becomes a dominant theme in chemical manufacturing. Innovations in green chemistry aim to reduce waste during its production, addressing queries about eco-friendly synthesis methods. Additionally, its storage stability and compatibility with common solvents are frequently discussed in industrial forums.

In conclusion, CAS 1223930-78-6 represents a compelling case study in the evolution of multifunctional heterocycles. Its structural complexity and applicability in high-throughput screening campaigns resonate with contemporary research priorities. As interest in targeted therapies and small-molecule probes grows, this compound is poised to remain a subject of intensive investigation across interdisciplinary fields.